1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one

• Molecular Formula: C13H18OS
• Molecular Weight: 222.35 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)sulfanyl-3-methylbutan-2-one
• InChI: InChI=1S/C13H18OS/c1-9(2)12(14)8-15-13-6-5-10(3)7-11(13)4/h5-7,9H,8H2,1-4H3
• InChI Key: REATVRQXHKXOTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SCC(=O)C(C)C)C

Description

1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one is a thioether-containing ketone derivative. Its structure features a 2,4-dimethylphenylthio group attached to a 3-methylbutan-2-one backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one typically involves the reaction of 2,4-dimethylthiophenol with a suitable alkylating agent. One common method includes the use of a palladium-catalyzed coupling reaction, where 2,4-dimethylthiophenol reacts with an alkyl halide in the presence of a palladium catalyst and a phosphine ligand . The reaction conditions often involve mild temperatures and the use of eco-friendly reagents to achieve high purity levels .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques, such as preparative liquid chromatography-mass spectrometry (LC-MS), ensures the efficient production of high-purity 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one .

Chemical Reactions Analysis

Types of Reactions: 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitrating agents (e.g., nitric acid), halogenating agents (e.g., bromine).

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one involves its interaction with specific molecular targets. The thioether group can participate in redox reactions, while the phenyl ring can engage in π-π interactions with aromatic residues in proteins. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Physical Properties	Synthesis Yield	Applications/Notes
1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one	C₁₃H₁₈OS	222.34	Thioether, ketone	Not reported	Not reported	Likely intermediate for pharmaceuticals or agrochemicals (analogous to ).
3,3-Dimethyl-1-(phenylsulfonyl)butan-2-one	C₁₂H₁₆O₃S	240.32	Sulfonyl, ketone	White solid; mp 80–81°C	84.1%	Known sulfone derivative; used in medicinal chemistry for directing group studies.
3-(Methylthio)-2-butanone	C₅H₁₀OS	118.20	Thioether, ketone	Not reported	Not reported	Simpler thioether-ketone; potential flavorant or intermediate.
1-(3-(Methylthio)phenyl)propan-2-one	C₁₀H₁₂OS	180.27	Thioether (meta-substituted), ketone	Not reported	Not reported	Meta-substituted thioether; highlights regiochemical effects on reactivity.
1-(2-Hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₄O₂	178.23	Hydroxyl, ketone	High purity (≥95%)	Not reported	Pharmaceutical/material science applications; hydroxyl enhances H-bonding.

Key Findings :

Functional Group Effects :

• Thioether vs. Sulfonyl : The sulfonyl group in 3,3-dimethyl-1-(phenylsulfonyl)butan-2-one confers stronger electron-withdrawing effects compared to the thioether in the target compound. This impacts reactivity in substitution or coupling reactions.
• Thioether vs. Hydroxyl : 1-(2-Hydroxyphenyl)-3-methylbutan-1-one demonstrates how hydroxyl groups enhance solubility and hydrogen-bonding interactions, contrasting with the lipophilic thioether in the target compound.

Substituent Position and Electronic Effects :

• The 2,4-dimethylphenylthio group in the target compound provides steric bulk and ortho/para-directing effects, whereas the meta-substituted thioether in 1-(3-(methylthio)phenyl)propan-2-one alters electronic distribution and reaction pathways.

Synthetic Efficiency :

• Sulfone derivatives (e.g., ) are synthesized in high yields (84.1%) via sulfinic acid coupling, suggesting robust methodology. Thioether formation may require optimization depending on substrate steric hindrance.

Applications :

• Thioether-ketones (e.g., ) are intermediates in pharmaceuticals (e.g., vortioxetine in ). Hydroxyl-containing analogs () are prioritized for material science due to their polarity.

Biological Activity

1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one is an organic compound notable for its unique thioether and ketone structure, which is characterized by a sulfur atom bonded to a 2,4-dimethylphenyl group and a 3-methylbutan-2-one moiety. Its molecular formula is C13H18OS, with a molecular weight of approximately 222.35 g/mol. This compound has garnered attention for its potential biological activities, particularly in agricultural and medicinal applications.

Potential Applications

The compound exhibits promising biological activities that suggest its potential use in various fields:

• Agriculture : Its biological activity indicates potential as an agrochemical, possibly serving as a pesticide or herbicide due to its efficacy against certain pests or pathogens .
• Pharmaceuticals : The structural characteristics of 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one may allow it to interact with biological targets, making it a candidate for drug development.

The biological activities are likely mediated through several mechanisms:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar thioether functionalities can exhibit antimicrobial properties. This could be attributed to the ability of sulfur-containing compounds to disrupt microbial cell membranes or metabolic processes.
• Enzyme Inhibition : Compounds related to 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one have shown the ability to inhibit enzymes such as acetylcholinesterase (AChE), which is relevant in treating neurological disorders .

Comparative Analysis

To understand the unique properties of 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one, it is beneficial to compare it with structurally similar compounds. The following table summarizes key differences:

Compound Name	Structure Features	Unique Properties
1-(2-Methylphenyl)thio)-3-methylbutan-2-one	Contains a methyl group instead of dimethyl	Potentially different biological activity
1-(4-Methoxyphenyl)thio)-3-methylbutan-2-one	Methoxy group instead of dimethyl	May exhibit different solubility and reactivity
1-(Phenylthio)-3-methylbutan-2-one	Lacks methyl substitutions on the phenyl ring	Different electronic properties affecting reactivity

This comparison highlights how slight variations in structure can lead to significant differences in chemical behavior and biological activity.

Synthesis and Biological Screening

Research has indicated that various synthetic methods can yield enantiopure sulfur compounds similar to 1-((2,4-Dimethylphenyl)thio)-3-methylbutan-2-one. For instance, biocatalytic methods have been developed that utilize ketoreductases (KREDs) for the synthesis of these compounds, demonstrating mild reaction conditions and high selectivity .

In one study focusing on mercapto-substituted compounds, it was found that these derivatives exhibited significant cytotoxic activity against cancer cell lines (e.g., MCF-7), suggesting potential applications in cancer therapy . The findings from these studies indicate that compounds with thioether functionalities can play vital roles in chemoprevention and treatment strategies.